Ride comfort can be affected by the multi-axis vibrations. This research was designed to investigate how the seat transmissibility was affected by the variation of single-axis vertical vibration and dual-axis horizontal and vertical vibration. Twelve occupants were exposed to vertical vibration (0.2, 0.4, or 0.8 ms−2 r.m.s.) with and without additional horizontal vibration (0.2, 0.4, or 0.8 ms−2 r.m.s.). The peak frequencies of both vertical in-line and horizontal cross-axis seat transmissibilities to the seat back and the seat cushion reduced with increasing the amplitude of single-axis vibration and dual-axis vibration. And the peak frequencies in the seat transmissibilities measured with dual-axis vibration were lower than those measured with single-axis vibration. The seat transmissibilities measured with dual-axis vibration might exhibit similar resonant behaviour to those acquired with single-axis vibration. The peak frequencies of the seat transmissibilities to the interfaces between seat and occupant might be induced by the same vibration mode.

The main core of the semi-active friction damper is the control unit of normal force, which often comprises a piezoelectric actuator with a high dynamic response frequency. However, the telescopic range of the piezoelectric actuator is very limited, so the magnitude of the normal force generated by this actuator is also limited. Moreover, the actuator is sensitive to abrasion and deformation of the friction surface, which affects the friction accuracy of such dampers. To ameliorate these problems, this study proposes a modified semi-active friction damper with a new control mechanism for normal force. The aim is to improve the controllability of the friction damper and reduce its sensitivity to the abrasion, deformation, temperature and speed of the friction surface. Test results show that the three characteristics of this proposed control mechanism are as follows: (1) The internal strain energy is not transformed when the normal force is changed. Therefore, this proposed mechanism can operate without an energy supply; (2) It has flexibility, allows abrasion and deformation of the friction surface, and can still maintain good accuracy; (3) This proposed mechanism provides a closed loop driver and high control accuracy.

Additive Manufacturing (AM) has opened the door for portable and self-sufficient fabrication. However, environments with base vibration degrade part quality during production. This work focuses on investigating and mitigating the effects of base vibration on AM part quality. Factors influencing part quality initiated the approach, followed by experiments on an extrusion-type printer to inspect and minimize vibration effects. Part roughness was used as the part quality metric based on preliminary experimental observations. A modal impact test identified the print bed and print head gantry as vibration-sensitive components at ≈ 40 Hz. These vibration modes were targeted with experiments to evaluate and reduce vibration effects. Vibration originating from machine operation and vertical base vibration were compared. Part quality was impacted by base vibration 600 × more than by machine operation. Part roughness correlated with vertical base vibration intensity as the roughness standard deviation increased over 85%, from 187.71 μ in to 349.01 μ in, for parts printed with base vibration compared to parts printed without. This result indicated base vibration as the primary vibration source that leads to part quality degradation. A passive vibration control scheme was implemented resulting in a 93% reduction in the relative motion between the print head and bed, from 23.71 to 1.75 g/g, and a 16% improvement in part surface roughness, from 1015.60 to 850.39 μ in. This research provides direction for extending AM to harsh operational environments.

The surface fluctuaton pressure test of high-speed train is always accompanied by vibration of train body. Aiming at the acceleration-induced effects of pressure sensor, an experimental system for acceleration-induced effect of piezoresistive pressure sensor based on air storage tank is built. The dynamic model of piezoresistive pressure sensor under vibration load and pressure load is analyzed. Combined with the test, the corresponding transfer function model is obtained by using instrumental variable(IV) method and system identification theory(SIT). A digital compensation strategy for acceleration-induced effects was designed on the basis of this model.

So far, many studies have been completed on the traditional soil stabilisation using cement or lime, however, very limited literatures pay attention to the mechanical behavior of stabilised soil with new materials. The main objective of the current study was to investigate the mechanical behavior of stabilised soil with polyurethane (PU) foam. For this purpose, a series of direct shear tests were performed on soil specimens which were stabilised by PU foam. The study revealed that adding PU foam to sand resulted in a remarkable increase in the shear strength parameters (c and ϕ), which the increase of cohesion was more pronounced than the increase of angle of internal friction. The strength of PU foam-stabilised specimens increased gradually as the PU foam content increased from 0 to 10% and then decreased for additional PU foam content. The interaction between the sand particles and PU foam was investigated by optical micrograph analysis. Finally, a new model was developed to predict the shear strength of PU foam-stabilised specimens. Results indicated a satisfactory performance of the proposed model where the Pearson correlation coefficient was 0.94.

The effects of Reynolds number, coflow stream and surface roughness on a steady two-dimensional wall jet were examined experimentally in an atmospheric boundary layer wind tunnel using a Cobra probe. Five Reynolds numbers in the range 56,500 < Re < 134,000 and five values of coflow velocity/jet velocity ratio ranging from 0.11 to 0.23 were considered. In addition, a 40-grit sheet was used as the rough surface to investigate the effect of surface roughness. The results demonstrate that the Reynolds stress increases with the decrease of slot Reynolds number, and the effects of a higher Reynolds number on the spread of the half-height and the decay of maximum velocity are less pronounced. The coflow and surface roughness have a clear effects on the streamwise development of the half-height and the maximum mean velocity. The coflow significantly decreases the spread rate and the decay of maximum velocity compared with those without coflow, while the surface roughness increases those parameters relative to those on a smooth surface.

As a maraging steel, Corrax, is used in many engineering applications in the manufacturing, aerospace, and medical industries thanks to its properties such as high strength, hardness and corrosion resistance. However, these high specifications can cause some issues for manufacturing operations such as forging, machining, grinding. In addition to that, using heat treatment applications changes materials' mechanical specifications, affecting the material's behavior during machining. Therefore, it is important to characterize the influences of different heat treatment conditions on the material's property and behavior. In this study, the effects of heat treatment process on the mechanical properties, drilling machinability and corrosion resistance of Corrax steel were experimentally investigated with the samples of solution heat treated and aged at 400 °C, 525 °C, 600 °C, and 700 °C. The machinability was evaluated based on thrust force, chip morphology, hole quality, and tool wear. The results showed that the thrust force, torque and hole quality depend on feed rate, cutting speed, and mechanical properties affected by aging treatment. The highest hardness (47.4 HRC), ultimate tensile strength (1720 MPa), maximum elongation (33%), and toughness (198 jm-3) were obtained for the sample which aged at 525 °C for four hours, consequently the highest cutting force and surface roughness results were measured for this sample. Better hole surface quality and less burr formation were observed in the samples aged at 600 °C and 700 °C, and not-aged. On the other hand, while the highest value of corrosion potential were measured in the sample aged at 400 °C, the lowest corrosion potential value were measured in the sample aged at 700 °C.Graphical abstract

Free falling or controlled high velocity jets from diversion weirs or dams results in the scouring of downstream riverbeds. Monitoring and analysing scouring is a complex problem as it depends on several factors, such as the discharge characteristics from the reservoir, sediment concentration of the discharge, tail water levels, etc. Timely monitoring of dam apron scour helps in adjusting the channel capacity downstream. This paper aims to propose an experimental technique to monitor the scour at the downstream apron of free overflow spillway using piezoelectric patches. A lab-based hydraulic jump was made through an ogee spillway in the flume. A sand bed was constructed to simulate soil scour (in the actual scenario) caused due to hydraulic jumps. Piezoelectric patches were arranged in optimised distance and depth to monitor the onset and severity of scour during the jump. The experimental piezo-induced voltages were measured, which indicate the different stages of scour phenomena, and a normalised scour depth was plotted to highlight the efficiency of the proposed technique. A statistical based signal index has been proposed for better reliability of the proposed study. At last, frequency-based analysis was carried out to study piezo frequency deviations for scour phenomena.

In a prior work the authors proposed a variant on the Impedance Matched Multi-Axis Test (IMMAT) in which a fixture is defined, called the Transmission Simulator (TS), and the desired environment is matched at a set of sensors on the TS. If the motion of the TS is matched then the response of the rest of the component will also match, provided that the attached component has the same dynamics as it did when the environment was measured. Hence, one would like the TS to be flexible so that it reproduces the boundary conditions that the component of interest experiences during flight, but the more flexible the TS, the more shakers might be needed to control its response. This work presents a derivation that gives expressions for these two potential error sources in TS-IMMAT. Then, various case studies are presented, both on simulated and real hardware, to understand the importance of each error term in practical testing. The theory explains the phenomena that were observed when using measurements from a component that flew on a sounding rocket. The environmental response was measured and then various fixtures were attached, each comprising more of the next assembly, or the hardware to which the component was attached in flight. MIMO testing was repeated with each fixture and the results were compared to seek to understand the role of the impedance match in this type of testing. The results show that the number of modes that are active in the transmission simulator is also very important, and so the best solution balances these two considerations. An improved method of simulating the MIMO test is then proposed, so simulations can be used to predict what fixture, or transmission simulator, will give the best results in a TS-IMMAT test.